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Compound of Interest

Compound Name: Valsartan-d3

Cat. No.: B562332 Get Quote

For researchers and scientists in the fast-paced world of drug development, meticulous

attention to safety and regulatory compliance is paramount. This guide provides essential, step-

by-step procedures for the proper disposal of Valsartan-d3, ensuring the protection of both

laboratory personnel and the environment. While Valsartan-d3 is not classified as a controlled

substance by the Drug Enforcement Administration (DEA), it requires careful handling and

disposal as a non-controlled pharmaceutical research chemical.

Core Principles of Valsartan-d3 Disposal
The primary objective in disposing of Valsartan-d3 is to prevent its release into the

environment and to comply with all applicable federal, state, and local regulations. The

Environmental Protection Agency (EPA) regulates pharmaceutical waste under the Resource

Conservation and Recovery Act (RCRA). Although Valsartan is not specifically listed as a P- or

U-listed hazardous waste, it is crucial to manage it as a chemical waste within a laboratory

setting.[1][2][3] Safety Data Sheets (SDS) for Valsartan indicate that it is suspected of

damaging fertility or the unborn child and is harmful to aquatic life with long-lasting effects.[4][5]

Hazard Profile of Valsartan
A thorough understanding of the hazard profile of Valsartan is critical for safe handling and

disposal. The following table summarizes key data from available Safety Data Sheets.
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Hazard Classification Description GHS Pictogram

Reproductive Toxicity

Suspected of damaging fertility

or the unborn child (H361).[4]

[5]

Health Hazard

Hazardous to the Aquatic

Environment

Harmful to aquatic life with

long lasting effects (H412).[4]

[5]

No Pictogram

Step-by-Step Disposal Protocol for Valsartan-d3 in a
Laboratory Setting
Researchers must adhere to their institution's specific chemical hygiene and waste

management plans. The following protocol provides a general framework for the proper

disposal of Valsartan-d3.

Step 1: Waste Identification and Segregation

Treat all unused, expired, or contaminated Valsartan-d3, including pure compound,

solutions, and contaminated labware (e.g., vials, pipette tips, gloves), as chemical waste.

Do not mix Valsartan-d3 waste with other waste streams such as regular trash,

biohazardous waste, or radioactive waste.

Step 2: Containerization

Select a waste container that is compatible with the physical state of the Valsartan-d3 waste

(e.g., a high-density polyethylene (HDPE) container for solids or a glass bottle for solutions).

The container must be in good condition, with a secure, leak-proof lid.

Step 3: Labeling

Affix a "Hazardous Waste" label to the container.

Clearly write the following information on the label:
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The words "Hazardous Waste"

The full chemical name: "Valsartan-d3"

The specific components and their approximate concentrations if it is a mixture.

The date accumulation of waste began.

The name and contact information of the Principal Investigator or responsible person.

Step 4: Accumulation and Storage

Store the labeled waste container in a designated Satellite Accumulation Area (SAA) within

the laboratory.[6]

The SAA must be at or near the point of generation and under the control of the laboratory

personnel.

Ensure the waste container is kept closed at all times, except when adding waste.

Secondary containment, such as a larger, chemically resistant bin, is recommended to

prevent spills.

Step 5: Requesting Disposal

Once the waste container is full or the accumulation start date is approaching the limit set by

your institution (typically 9-12 months), contact your institution's Environmental Health and

Safety (EHS) department to request a waste pickup.[6]

Provide the EHS department with all necessary information about the waste as per their

procedures.

Step 6: Final Disposal

The EHS department will arrange for the transportation of the waste to a licensed hazardous

waste treatment, storage, and disposal facility (TSDF).
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The preferred method of disposal for pharmaceutical waste is incineration at an EPA-

permitted facility.[6][7][8] This method ensures the complete destruction of the active

pharmaceutical ingredient.

Experimental Workflow for Valsartan-d3 Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Valsartan-d3 in a research laboratory.
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By adhering to these procedures, researchers can ensure the safe and compliant disposal of

Valsartan-d3, thereby upholding their commitment to laboratory safety and environmental

stewardship. Always consult your institution's specific guidelines and the most current Safety

Data Sheet for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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